Cas no 4834-59-7 ( )

  structure
  structure
Product Name: 
CAS No:4834-59-7
MF:C9H9ClS
MW:184.685760259628
CID:884039
PubChem ID:271507
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AR-1A8088; KST-1A5024; 2-chloro-3-phenylsulfantlprop-1-ene; NSC115090; 3-Arylthio-2-chloropropen; AC1Q3FUK; AC1Q3G2K; [(2-chloroprop-2-en-1-yl)sulfanyl]benzene; 2-Chlor-3-(phenyl-thio)-prop-1-en; AC1L6QGT; CTK4J0767; (2-chloroallyl)(phenyl)sulfane;
    •  
    • Inchi: 1S/C9H9ClS/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6H,1,7H2
    • InChI Key: ZPOIVATUXSSJNP-UHFFFAOYSA-N
    • SMILES: ClC(=C)CSC1C=CC=CC=1

Computed Properties

  • Exact Mass: 184.011349
  • Monoisotopic Mass: 184.011349
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.15
  • Boiling Point: 240.3°C at 760 mmHg
  • Flash Point: 99.2°C
  • Refractive Index: 1.576
  • PSA: 25.30000
  • LogP: 3.53120

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